Cas no 2138035-48-8 (3-(4-Methylpiperazin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 3-(4-Methylpiperazin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2138035-48-8
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 6393897
• PubChem ID: 165490871
• Update Time: 2025-07-02

3-(4-Methylpiperazin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138035-48-8
• EN300-1160946
• 3-(4-methylpiperazin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol
• 3-(4-Methylpiperazin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C14H28N2O/c1-11(2)13-5-4-12(17)10-14(13)16-8-6-15(3)7-9-16/h11-14,17H,4-10H2,1-3H3
• InChI Key： JRRLAOZXPHKFGN-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)C)C(C1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 240.220163521g/mol
• Monoisotopic Mass: 240.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.7Ų

Additional information on 3-(4-Methylpiperazin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol

Comprehensive Overview of 3-(4-Methylpiperazin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138035-48-8): Properties, Applications, and Research Insights

3-(4-Methylpiperazin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138035-48-8) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This cyclohexanol derivative features a 4-methylpiperazine moiety and an isopropyl group, which contribute to its unique physicochemical properties and potential applications. The compound's molecular formula and weight, along with its stereochemistry, make it a subject of interest for drug discovery and material science.

In recent years, researchers have explored the role of piperazine-containing compounds in modulating biological targets, particularly in the context of central nervous system (CNS) therapeutics and GPCR (G-protein coupled receptor) modulation. The presence of the methylpiperazine group in this molecule suggests potential interactions with neurotransmitter systems, aligning with current trends in neuropharmacology and precision medicine. These characteristics position CAS No. 2138035-48-8 as a valuable scaffold for developing novel bioactive molecules.

The synthetic pathway for 3-(4-Methylpiperazin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol typically involves multi-step organic transformations, including cyclohexane functionalization, piperazine conjugation, and chiral resolution when applicable. Modern green chemistry approaches have been applied to optimize its production, addressing growing concerns about sustainable synthesis in the chemical industry. These methods often employ catalytic asymmetric synthesis or flow chemistry techniques to improve yield and reduce environmental impact.

From an analytical perspective, characterization of this compound utilizes advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and stereochemical configuration, which are critical for its potential applications. The growing demand for structural elucidation services in pharmaceutical development has increased the relevance of such analytical protocols.

In material science, the cyclohexanol core of this molecule offers opportunities for designing advanced polymers and liquid crystal materials. Its amphiphilic nature, derived from the combination of polar (hydroxyl and piperazine) and non-polar (isopropyl) groups, makes it interesting for surface modification applications. This aligns with current research trends in smart materials and nanotechnology.

The stability profile of 3-(4-Methylpiperazin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol under various conditions (pH, temperature, and light exposure) has been extensively studied to meet ICH guidelines for pharmaceutical development. Such studies are crucial for formulation scientists working on drug delivery systems, particularly those targeting controlled release applications. The compound's logP value and solubility characteristics make it particularly interesting for lipophilic drug design.

Recent patent literature reveals growing interest in derivatives of this compound for various therapeutic areas, particularly in neurological disorders and metabolic diseases. The structure-activity relationship (SAR) studies of this scaffold have identified key modifications that enhance target selectivity and pharmacokinetic properties. These developments coincide with the pharmaceutical industry's focus on personalized medicine and targeted therapies.

From a regulatory perspective, 3-(4-Methylpiperazin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol has been evaluated for its safety profile in preliminary studies. While not currently classified as a high-potency active pharmaceutical ingredient (HPAPI), appropriate handling procedures are recommended during research use. The compound's toxicological assessment data contribute to the growing body of knowledge about piperazine-based compounds in medicinal chemistry.

The commercial availability of this compound from specialty chemical suppliers has facilitated its adoption in various research programs. Procurement specialists often search for high-purity research chemicals with detailed certificates of analysis (CoA), emphasizing the importance of quality documentation for CAS No. 2138035-48-8. The global market for such fine chemicals continues to expand, driven by increased R&D investment in innovative drug discovery.

Future research directions for this compound class may explore its potential in bioconjugation chemistry, proteolysis targeting chimeras (PROTACs), and other emerging therapeutic modalities. The versatility of the 4-methylpiperazine moiety suggests possible applications in radiopharmaceuticals and diagnostic agents, areas experiencing rapid growth in medical research.